Cas no 2172092-45-2 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172092-45-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6027457
• PubChem ID: 165565015
• Update Time: 2025-06-25

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid
• EN300-1555497
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]cyclohex-3-ene-1-carboxylic acid
• 2172092-45-2

• Inchi： 1S/C28H32N2O5/c1-3-15-28(2,26(33)29-19-10-8-9-18(16-19)25(31)32)30-27(34)35-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-8,10-14,18-19,24H,3,9,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： DNDWDFSTVOYTIR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC1C=CCC(C(=O)O)C1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid

The compound with CAS No 2172092-45-2, known as 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexene ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with potential uses in drug delivery systems and advanced polymer materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group, as a protecting group for amino acids, has been extensively utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. In the case of this compound, the Fmoc group is attached to an amino group, which is further connected to a 2-methylpentanamide chain. This configuration suggests that the molecule may play a role in modulating peptide interactions or serving as a precursor for more complex biomolecules.

The cyclohexene ring in the structure introduces rigidity and potential for stereochemical variation, which could be advantageous in designing molecules with specific pharmacokinetic profiles. Additionally, the carboxylic acid group provides acidity and the potential for forming esters or amides, enhancing the molecule's versatility in chemical reactions. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure derivatives of similar compounds, which could be critical for developing chiral pharmaceutical agents.

From a materials science perspective, this compound's structure suggests potential applications in the development of high-performance polymers. The combination of an Fmoc group and a cyclohexene ring could serve as building blocks for creating polymers with tailored mechanical properties or biodegradability. Researchers have been exploring such compounds for use in biocompatible materials, drug delivery systems, and even advanced composites.

In terms of synthesis, this compound likely involves multi-step reactions that include Friedel-Crafts acylation, amide formation, and possibly ring-closing metathesis to form the cyclohexene ring. The use of transition metal catalysts such as Grubbs catalyst has become standard in forming such rings efficiently. Recent publications have emphasized the importance of green chemistry principles in organic synthesis, suggesting that future syntheses of this compound could adopt more environmentally friendly methods.

The biological activity of this compound remains an area of active research. Initial assays have indicated potential anti-inflammatory and antioxidant properties due to the presence of electron-rich aromatic rings and conjugated systems within its structure. However, further studies are required to validate these findings and explore its efficacy against specific disease models.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidocyclohex-3-ene-1-carboxylic acid represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure positions it as a valuable tool in both academic research and industrial development. As research progresses, we can expect new insights into its properties and potential uses that could significantly impact fields ranging from medicine to materials science.